Cas no 726151-23-1 (2-Chloro-N,N-bis(2-phenylethyl)acetamide)

• Product Name: 2-Chloro-N,N-bis(2-phenylethyl)acetamide
• CAS No: 726151-23-1
• MF: C₁₈H₂₀ClNO
• MW: 301.810503959656
• CID: 5454863
• PubChem ID: 2384236
• Update Time: 2025-05-20

2-Chloro-N,N-bis(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SR-01000823079
• MLS001177903
• Z56886284
• AKOS030661414
• CHEMBL1448321
• BDBM47903
• 2-chloranyl-N,N-bis(2-phenylethyl)ethanamide
• cid_2384236
• 2-chloro-N,N-bis(2-phenylethyl)acetamide
• SMR000590321
• 726151-23-1
• SR-01000823079-2
• 2-chloro-N,N-diphenethyl-acetamide
• EN300-04577
• 2-Chloro-N,N-bis(2-phenylethyl)acetamide

• Inchi： 1S/C18H20ClNO/c19-15-18(21)20(13-11-16-7-3-1-4-8-16)14-12-17-9-5-2-6-10-17/h1-10H,11-15H2
• InChI Key： JXPVKJHQSCSZGO-UHFFFAOYSA-N
• SMILES： C(N(CCC1=CC=CC=C1)CCC1=CC=CC=C1)(=O)CCl

Computed Properties

• Exact Mass: 301.1233420g/mol
• Monoisotopic Mass: 301.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 458.8±45.0 °C(Predicted)
• pka: -1.13±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Chloro-N,N-bis(2-phenylethyl)acetamide

2-Chloro-N,N-bis(2-phenylethyl)acetamide: A Comprehensive Overview

2-Chloro-N,N-bis(2-phenylethyl)acetamide, also known by its CAS registry number 726151-23-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of acetamide, featuring a chlorinated substituent and two phenethyl groups attached to the nitrogen atom. Its unique structure endows it with distinctive chemical properties and potential applications in drug design and material science.

The molecular structure of 2-Chloro-N,N-bis(2-phenylethyl)acetamide comprises a central acetamide group, where the acetyl moiety is substituted with a chlorine atom at the second position. The nitrogen atom in the acetamide group is further substituted with two phenethyl groups, which are ethyl chains terminated with phenyl rings. This configuration not only enhances the compound's stability but also contributes to its lipophilic nature, making it an interesting candidate for various chemical and biological studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 726151-23-1. Utilizing density functional theory (DFT), scientists have elucidated the compound's frontier molecular orbitals, providing insights into its potential reactivity under different conditions. These studies have revealed that the compound exhibits moderate electrophilic character, primarily due to the electron-withdrawing effect of the chlorine substituent.

In terms of synthesis, 2-Chloro-N,N-bis(2-phenylethyl)acetamide can be prepared via a multi-step process involving nucleophilic acyl substitution and subsequent alkylation reactions. The synthesis typically begins with the preparation of chloroacetyl chloride, which undergoes reaction with bis(phenethyl)amine in a polar aprotic solvent to yield the desired product. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly influence both yield and purity.

The compound's physical properties have also been extensively characterized. Its melting point, boiling point, and solubility in various solvents have been determined using state-of-the-art analytical techniques. For instance, differential scanning calorimetry (DSC) has provided precise data on its thermal behavior, while high-performance liquid chromatography (HPLC) has been employed to assess its solubility profiles. These properties are critical for determining its suitability in different industrial and pharmaceutical applications.

One of the most promising applications of 726151-23-1 lies in its potential as a building block for more complex molecules in drug discovery. Its ability to form stable amide bonds makes it an ideal precursor for constructing bioactive compounds with tailored pharmacokinetic properties. Recent studies have explored its use in designing inhibitors for various enzymes, including kinases and proteases, which are key targets in oncology and infectious diseases.

In addition to its role in drug design, 2-Chloro-N,N-bis(2-phenylethyl)acetamide has also found applications in materials science. Its unique combination of rigidity and flexibility makes it suitable for incorporation into polymers and hybrid materials with tunable mechanical properties. Researchers have investigated its use as a monomer in step-growth polymerization reactions, leading to materials with enhanced thermal stability and mechanical resilience.

The environmental impact of CAS No 726151-23-1 has also been a subject of recent research. Studies focusing on its biodegradation pathways have provided valuable insights into its eco-toxicological profile. Advanced analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), have been employed to monitor its degradation products under simulated environmental conditions. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 726151-23-1, or 2-Chloro-N,N-bis(2-phenylethyl)acetamide, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical methodologies, positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its chemistry and utility, this compound is poised to play an increasingly significant role in advancing modern science.